Cas no 1040664-10-5 (N-(4-acetamidophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide)

• Product Name: N-(4-acetamidophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1040664-10-5
• MF: C₁₅H₁₄N₂O₅
• MW: 302.282063961029
• CID: 6510245
• Update Time: 2025-05-28

N-(4-acetamidophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide
• N-(4-acetamidophenyl)-5-methoxy-4-oxopyran-2-carboxamide
• 4H-Pyran-2-carboxamide, N-[4-(acetylamino)phenyl]-5-methoxy-4-oxo-

• Inchi： 1S/C15H14N2O5/c1-9(18)16-10-3-5-11(6-4-10)17-15(20)13-7-12(19)14(21-2)8-22-13/h3-8H,1-2H3,(H,16,18)(H,17,20)
• InChI Key： WJKYNQLLKSSKRF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(NC(C)=O)C=C2)=O)OC=C(OC)C(=O)C=1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 662.3±55.0 °C(Predicted)
• pka: 13.83±0.70(Predicted)

Additional information on N-(4-acetamidophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide

Comprehensive Overview of N-(4-acetamidophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide (CAS No. 1040664-10-5): Properties, Applications, and Research Insights

N-(4-acetamidophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide (CAS No. 1040664-10-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic IUPAC name, belongs to the class of pyran-2-carboxamide derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its role in drug development, particularly in targeting specific enzymatic pathways.

The molecular structure of N-(4-acetamidophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide combines a 4H-pyran core with an acetamidophenyl substituent, creating a scaffold that exhibits both lipophilic and hydrophilic properties. This balance makes it a promising candidate for modulating protein-protein interactions or enzyme inhibition. Recent studies have highlighted its potential in addressing oxidative stress-related disorders and inflammatory conditions, aligning with current trends in precision medicine and personalized therapeutics.

In the context of drug discovery, CAS No. 1040664-10-5 has been investigated for its kinase inhibitory activity, a hot topic in oncology and autoimmune disease research. Kinases play a critical role in cell signaling, and their dysregulation is associated with numerous pathologies. The compound's methoxy and oxo functional groups contribute to its binding affinity, making it a subject of interest for structure-activity relationship (SAR) studies. These investigations are often driven by the growing demand for small-molecule inhibitors with improved selectivity and reduced off-target effects.

From a synthetic chemistry perspective, the preparation of N-(4-acetamidophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide involves multi-step organic reactions, including amide coupling and pyran ring formation. Researchers have optimized these protocols to enhance yield and purity, addressing challenges such as regioselectivity and solubility. These advancements are particularly relevant to the pharmaceutical industry, where scalable and cost-effective synthesis routes are essential for preclinical development.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, have been characterized to predict its pharmacokinetic behavior. These metrics are crucial for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a key focus area in modern drug design. Additionally, computational modeling studies have explored its molecular docking potential with various biological targets, further underscoring its versatility in medicinal chemistry.

Beyond its pharmaceutical applications, CAS No. 1040664-10-5 has also been examined in material science for its photophysical properties. The 4H-pyran moiety can exhibit fluorescence under specific conditions, making it a candidate for bioimaging probes or sensors. This interdisciplinary appeal highlights the compound's broad utility across scientific domains.

In summary, N-(4-acetamidophenyl)-5-methoxy-4-oxo-4H-pyran-2-carboxamide represents a compelling case study in the intersection of organic synthesis, drug discovery, and biomolecular engineering. Its continued exploration aligns with global research priorities, such as the development of targeted therapies and sustainable chemical processes. As scientific inquiries evolve, this compound is poised to remain a focal point for innovation and application-driven research.